Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0195034 N-(3-((4-Amino-6,7-dimethoxyquinazolin-2-yl)methylamino)propyl)formamide 1026411-59-5 C15H21N5O3. HCl
VC0195019 4-((4-Chlorophenyl)phenylmethyl)-1-piperazineethanol 109806-71-5 C19H23ClN2O
VC0195061 Dapoxetine Hydrochloride 129938-20-1 C21H24ClNO
VC0195066 1-(p-Tosyl)-(R)-(−)-3-pyrrolidinol 133034-00-1 C11H15NO3S
VC0195027 15-Keto Latanoprost 135646-98-9 C26H38O5
VC0195053 Cyproterone Impurity I 13698-49-2 C23H27ClO4
VC0195038 Methyl 3,5-diamino-6-chloropyrazine-2-carboxylate 1458-01-1 C6H7ClN4O2
VC0195056 6-Deschloro-6,7-epoxy Cyproterone Acetate 15423-97-9 C24H30O5
VC0195052 trans-Clomiphene 15690-57-0 C26H28ClNO
VC0195043 Methanaminium, 1-carboxy-N,N,N-trimethyl-, hydroxide 17146-86-0 C5H12NO2.HO
VC0195047 Chlormadinone 1961-77-9 C21H27ClO3
VC0195050 1-(p-(beta-Diethylaminoethoxy)phenyl)-1,2-diphenylethylene 19957-52-9 C26H29NO
VC0195058 [(1S,2S,3S,5R,9S,10S,11R,12S,15R,16S)-15-Acetyl-9-chloro-10-hydroxy-2,16-dimethyl-6-oxo-15-pentacyclo[9.7.0.02,8.03,5.012,16]octadec-7-enyl] acetate 23814-84-8 C24H31ClO5
VC0195026 Epinephrine Sulfonic Acid 26405-77-6 C9H13NO5S
VC0195059 (15-Acetyl-2,16-dimethyl-6-oxo-15-pentacyclo[9.7.0.02,8.03,5.012,16]octadeca-7,9-dienyl) acetate 2701-50-0 C24H30O4
VC0195039 Allylestrenol Impurity A 3646-28-4 C18H26O
VC0195012 Metanephrine 5001-33-2 C10H15NO3
VC0195022 beta-D-Glucopyranosiduronic acid, 2-hydroxy-4-(1-hydroxy-2-(methylamino)ethyl)phenyl, (R)- 54964-61-3 C15H21NO9
VC0195040 (8S,10S,13S,14S)-9-Hydroxy-10,13-dimethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione 560-62-3 C19H26O3
VC0195020 2-(2-(2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethoxy)ethoxy)acetic acid 682323-77-9 C23H29ClN2O4
VC0195032 N-[3-[(4-Amino-6,7-dimethoxyquinazolin-2-yl)amino]propyl]-N-methyloxolane-2-carboxamide;hydrochloride 72104-34-8 C19H28ClN5O4
VC0195035 Alfuzosin Hydrochloride 81403-68-1 C19H27N5O4. HCl
VC0195041 Atosiban Acetate 914453-95-5 C45H71N11O14S2
VC0195048 2-[4-[(Z)-2-Chloro-1,2-diphenylethenyl]phenoxy]-N,N-diethylethanamine oxide 97642-74-5 C26H28ClNO2
VC0195031 N-(3-((4-Amino-6,7-dimethoxyquinazolin-2-yl)(methyl)-amino)propyl)furan-2-carboxamide hydrochloride 98902-29-5 C19H23N5O4 . HCl